Cas no 1260592-80-0 ((±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid)
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-4-(FURAN-2-YL)PYRROLIDINE-3-CARBOXYLIC ACID
- (3R,4R)-4-(2-Furyl)-3-pyrrolidinecarboxylic acid
- trans-4-(2-furanyl)-pyrrolidine-3-carboxylic acid
- (?)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid
- (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid
-
- MDL: MFCD06659327
- Inchi: 1S/C9H11NO3/c11-9(12)7-5-10-4-6(7)8-2-1-3-13-8/h1-3,6-7,10H,4-5H2,(H,11,12)/t6-,7-/m0/s1
- InChI Key: KMTSLALPZKTAJM-BQBZGAKWSA-N
- SMILES: O1C=CC=C1[C@H]1CNC[C@@H]1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- XLogP3: -2.3
- Topological Polar Surface Area: 62.5
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB530847-25 mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 25mg |
€181.30 | 2023-02-01 | ||
| abcr | AB530847-100 mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 100MG |
€295.50 | 2023-02-01 | ||
| abcr | AB530847-250 mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 250MG |
€524.00 | 2023-02-01 | ||
| TRC | T254680-10mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid |
1260592-80-0 | 10mg |
$ 120.00 | 2022-06-03 | ||
| TRC | T254680-25mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid |
1260592-80-0 | 25mg |
$ 240.00 | 2022-06-03 | ||
| TRC | T254680-50mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid |
1260592-80-0 | 50mg |
$ 385.00 | 2022-06-03 | ||
| abcr | AB530847-25mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 25mg |
€212.00 | 2023-09-01 | ||
| abcr | AB530847-100mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 100mg |
€367.00 | 2025-04-21 | ||
| abcr | AB530847-250mg |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 250mg |
€604.10 | 2025-04-21 | ||
| abcr | AB530847-1g |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid; . |
1260592-80-0 | 1g |
€1963.10 | 2023-09-01 |
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid Suppliers
(±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid
Recent Advances in the Study of (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid (CAS: 1260592-80-0)
The compound (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid (CAS: 1260592-80-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, providing valuable insights for drug discovery and development.
One of the key areas of research has been the optimization of synthetic routes for (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The method utilized a chiral auxiliary approach, which allowed for the separation of enantiomers and the subsequent evaluation of their individual biological activities.
Pharmacological investigations have revealed that (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid exhibits promising activity as a modulator of neurotransmitter receptors. Specifically, it has been shown to interact with GABAA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. In vitro studies using primary neuronal cultures demonstrated dose-dependent effects on receptor binding and ion channel modulation.
Further research has explored the compound's potential as a scaffold for the development of novel therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of derivatives of (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid, which exhibited enhanced selectivity and potency for specific receptor subtypes. These findings highlight the versatility of this compound in medicinal chemistry applications.
In addition to its pharmacological properties, (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid has been investigated for its role in chemical biology. Researchers have utilized it as a probe to study protein-ligand interactions and to identify new drug targets. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its binding modes and conformational dynamics.
Despite these advancements, challenges remain in the clinical translation of (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic profiles of this compound and its derivatives.
In conclusion, (±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid (CAS: 1260592-80-0) represents a promising candidate for further investigation in drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and therapeutic development. Continued efforts in synthesis optimization, pharmacological evaluation, and clinical translation will be essential to fully realize its potential.
1260592-80-0 ((±)-trans-4-(2-Furanyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)